14-(2-methoxyethyl)-5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-15-one

• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 14-(2-methoxyethyl)-5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-15-one
• InChI: InChI=1S/C18H21N3O3S/c1-10-19-14-12-7-11-9-24-18(2,3)8-13(11)20-16(12)25-15(14)17(22)21(10)5-6-23-4/h7H,5-6,8-9H2,1-4H3
• InChI Key: NKOPXMAPVAIRBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=O)N1CCOC)SC3=C2C=C4COC(CC4=N3)(C)C

Description

14-(2-methoxyethyl)-5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[87003,8011,16]heptadeca-1,3(8),9,11(16),12-pentaen-15-one is a complex organic compound with a unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 14-(2-methoxyethyl)-5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-15-one typically involves multiple steps, starting from simpler organic molecules. The process often includes:

Formation of the core tetracyclic structure: This is achieved through a series of cyclization reactions.

Introduction of functional groups: Methoxyethyl, trimethyl, and other groups are added through substitution reactions.

Oxidation and reduction steps: These steps are crucial for achieving the desired oxidation state of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors. The process is optimized for yield and purity, often involving:

Continuous flow reactors: To ensure consistent reaction conditions.

Catalysts: To speed up the reactions and improve efficiency.

Purification steps: Including crystallization and chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

14-(2-methoxyethyl)-5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-15-one undergoes various chemical reactions, including:

Oxidation: Using reagents like potassium permanganate or chromium trioxide.

Reduction: Using hydrogen gas in the presence of a palladium catalyst.

Substitution: Halogenation using chlorine or bromine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Chlorine gas in the presence of a catalyst.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

14-(2-methoxyethyl)-5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-15-one has several scientific research applications:

Medicinal Chemistry: Potential use as a pharmacophore in drug design.

Materials Science: Use in the development of advanced materials with unique properties.

Biological Studies: Investigating its interactions with biological macromolecules.

Mechanism of Action

The mechanism of action of 14-(2-methoxyethyl)-5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-15-one involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to its observed effects. The compound may bind to enzymes or receptors, altering their activity and influencing cellular processes.

Comparison with Similar Compounds

Similar Compounds

14-(2-methoxyethyl)-5,5,13-trimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-15-one analogs: Compounds with slight modifications in the functional groups.

Other tetracyclic compounds: Compounds with similar core structures but different substituents.

Uniqueness

This compound is unique due to its specific combination of functional groups and its potential applications in various fields. Its tetracyclic structure provides a stable framework for further functionalization, making it a versatile compound for research and industrial applications.